Cas no 103893-12-5 (Spirostan-12-one, 3-[(O-β-D-xylopyranosyl-(1→4)-O-[O-β-D-xylopyranosyl-(1→4)-O-β-D-glucopyranosyl-(1→3)-β-D-glucopyranosyl-(1→2)]-β-D-galactopyranosyl)oxy]-, (3β,5α,25R)-)

• Product Name: Spirostan-12-one, 3-[(O-β-D-xylopyranosyl-(1→4)-O-[O-β-D-xylopyranosyl-(1→4)-O-β-D-glucopyranosyl-(1→3)-β-D-glucopyranosyl-(1→2)]-β-D-galactopyranosyl)oxy]-, (3β,5α,25R)-
• CAS No: 103893-12-5
• MF: C₅₅H₈₈O₂₇
• MW: 1181.27104091644
• CID: 210502
• Update Time: 2024-03-01

Spirostan-12-one, 3-[(O-β-D-xylopyranosyl-(1→4)-O-[O-β-D-xylopyranosyl-(1→4)-O-β-D-glucopyranosyl-(1→3)-β-D-glucopyranosyl-(1→2)]-β-D-galactopyranosyl)oxy]-, (3β,5α,25R)- Chemical and Physical Properties

Names and Identifiers

• 2)]-b-D-galactopyranosyl)oxy]-, (3b,5a,25R)- (9CI)
• 3)-b-D-glucopyranosyl-(1&reg
• 4)-O-b-D-glucopyranosyl-(1&reg
• Cantalasaponin 4
• Spiro[8H-naphth[2',1':4,5]indeno[2,1-b]furan-8,2'-[2H]pyran],spirostan-12-one deriv.
• Spirostan-12-one, 3-[(O-β-D-xylopyranosyl-(1→4)-O-[O-β-D-xylopyranosyl-(1→4)-O-β-D-glucopyranosyl-(1→3)-β-D-glucopyranosyl-(1→2)]-β-D-galactopyranosyl)oxy]-, (3β,5α,25R)-

• Inchi： 1S/C55H88O27/c1-20-7-10-55(73-17-20)21(2)34-29(82-55)12-26-24-6-5-22-11-23(8-9-53(22,3)25(24)13-33(61)54(26,34)4)74-52-47(42(69)45(32(16-58)77-52)79-49-40(67)36(63)28(60)19-72-49)81-51-43(70)46(37(64)30(14-56)75-51)80-50-41(68)38(65)44(31(15-57)76-50)78-48-39(66)35(62)27(59)18-71-48/h20-32,34-52,56-60,62-70H,5-19H2,1-4H3
• InChI Key： UQNHNDYKQOKUII-UHFFFAOYSA-N
• SMILES： CC1C2(OCC(C)CC2)OC2CC3C(C12)(C)C(=O)CC1C3CCC2C1(C)CCC(OC1C(OC3C(O)C(OC4C(O)C(O)C(OC5C(O)C(O)C(O)CO5)C(CO)O4)C(O)C(CO)O3)C(O)C(OC3C(O)C(O)C(O)CO3)C(CO)O1)C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins